Cas no 25899-50-7 (cis-2-Pentenenitrile)

cis-2-Pentenenitrile Properties

Names and Identifiers

• 2-PENTENENITRILE
• (z)-2-pentenenitril
• (Z)-2-Pentenenitrile
• 1-cyano-1-butene
• 2-Pentenenitrile, (Z)-
• cis-1-butenylcyanide
• cis-pent-2-enenitrile
• 1-BUTEN-1-YL CYANIDE
• (Z)-pent-2-enenitrile
• 2-Pentenenitrile,(Z)- (8CI)
• 2-Pentenenitrile, cis- (5CI)
• (2Z)-Pent-2-enenitrile
• cis-2-Pentenenitrile
• cis-2-Pentenonitrile
• cis-1-Butenyl cyanide
• CCRIS 1229
• AKOS026677431
• NS00006014
• DTXSID2027884
• NCGC00248304-01
• 2-PENTENENITRILE, CIS-
• InChI=1/C5H7N/c1-2-3-4-5-6/h3-4H,2H2,1H3/b4-3-
• (2Z)-2-Pentenenitrile
• 13MIC79314
• F0001-0861
• EINECS 247-323-5
• ISBHMJZRKAFTGE-ARJAWSKDSA-
• 4-02-00-01546 (Beilstein Handbook Reference)
• CHEMBL3185899
• 2-Pentenenitrile, (2Z)-
• Tox21_301137
• ISBHMJZRKAFTGE-ARJAWSKDSA-N
• NCGC00257528-01
• Q27251526
• CAS-25899-50-7
• BRN 1719855
• UNII-13MIC79314
• DTXCID307884
• EC 247-323-5
• 25899-50-7
• Cis-2-pentenenitrile;
• +Expand

• InChIKey： ISBHMJZRKAFTGE-ONEGZZNKSA-N
• Inchi： 1S/C5H7N/c1-2-3-4-5-6/h3-4H,2H2,1H3/b4-3-
• SMILES： C(#N)/C=C/CC

Computed Properties

• Exact Mass: 81.05791
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 81.058
• Heavy Atom Count: 6
• Complexity: 83.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• PSA: 23.79
• Refractive Index: n20/D 1.424(lit.)
• Boiling Point: 127-128 °C766 mm Hg(lit.)
• Vapor Pressure: 46 mm Hg ( 50 °C)
• Flash Point: 75 °F
• Color/Form: Not available
• Solubility: Not available
• Density: 0.821 g/mL at 20 °C(lit.)